3-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide

• IUPAC Name: 3-fluoro-N-(pyridin-2-ylcarbamothioyl)benzamide
• InChI: InChI=1S/C13H10FN3OS/c14-10-5-3-4-9(8-10)12(18)17-13(19)16-11-6-1-2-7-15-11/h1-8H,(H2,15,16,17,18,19)
• InChI Key: PEPSGZHPSXCYGO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)NC(=S)NC(=O)C2=CC(=CC=C2)F
• Molecular Formula: C13H10FN3OS
• Molecular Weight: 275.30 g/mol

Description

3-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a member of the benzamide family of compounds and has gained significant attention due to its unique properties and potential applications in various fields of research.

Mechanism of Action

The mechanism of action of 3-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide involves the inhibition of various enzymes and signaling pathways that are involved in the growth and proliferation of cancer cells. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a key role in the regulation of gene expression.
Biochemical and Physiological Effects:
Studies have shown that this compound has a number of biochemical and physiological effects. This compound has been shown to induce apoptosis (programmed cell death) in cancer cells, inhibit angiogenesis (the formation of new blood vessels), and suppress the migration and invasion of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide in lab experiments is its potent anti-cancer properties. This compound has been shown to be effective against a wide range of cancer cells and has the potential to be used as a therapeutic agent in the treatment of cancer. However, one of the limitations of using this compound in lab experiments is its toxicity. Studies have shown that this compound can be toxic to normal cells at high concentrations.

Future Directions

There are several future directions for the study of 3-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide. One of the most promising directions is the development of this compound as a therapeutic agent for the treatment of cancer. Further studies are needed to determine the optimal dosage and administration of this compound for maximum efficacy and minimal toxicity. Additionally, studies are needed to investigate the potential applications of this compound in other fields of scientific research, such as neurology and immunology.

Synthesis Methods

The synthesis of 3-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide can be achieved through various methods. One of the most commonly used methods involves the reaction of 3-fluorobenzoyl chloride with 2-aminopyridine in the presence of a suitable base. The resulting intermediate is then reacted with carbon disulfide to yield the final product.

Scientific Research Applications

3-fluoro-N-[(2-pyridinylamino)carbonothioyl]benzamide has been extensively studied for its potential applications in various fields of scientific research. One of the most promising applications of this compound is in the field of cancer research. Studies have shown that this compound has potent anti-cancer properties and can inhibit the growth of various cancer cells.